Cas no 1141889-24-8 ((1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid)

• Product Name: (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid
• CAS No: 1141889-24-8
• MF: C₅H₁₀BN₃O₂
• MW: 154.962800502777
• CID: 2093406
• PubChem ID: 77134450
• Update Time: 2025-05-21

(1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid
• 1-(2-AMINOETHYL)-1H-PYRAZOL-4-YLBORONIC ACID
• [1-(2-aminoethyl)pyrazol-4-yl]boronic acid
• DTXSID201237886
• Y10549
• DB-023322
• (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronicacid
• CS-0109721
• 1141889-24-8
• 1-(2-AMINOETHYL)PYRAZOL-4-YLBORONIC ACID
• B-[1-(2-Aminoethyl)-1H-pyrazol-4-yl]boronic acid
• SCHEMBL15334490
• Boronic acid, B-[1-(2-aminoethyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C5H10BN3O2/c7-1-2-9-4-5(3-8-9)6(10)11/h3-4,10-11H,1-2,7H2
• InChI Key： HVUKTKFOMIASCJ-UHFFFAOYSA-N
• SMILES： OB(C1C=NN(C=1)CCN)O

Computed Properties

• Exact Mass: 155.0866067g/mol
• Monoisotopic Mass: 155.0866067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.3Ų

Additional information on (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid

Comprehensive Overview of (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid (CAS No. 1141889-24-8)

(1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid (CAS No. 1141889-24-8) is a boronic acid derivative that has garnered significant attention in the field of organic synthesis and medicinal chemistry. This compound, characterized by its unique pyrazole and boronic acid functional groups, serves as a versatile building block for the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which includes an aminoethyl side chain, enhances its reactivity and compatibility with various coupling reactions, making it a valuable tool for researchers.

The growing interest in boronic acid derivatives like (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid stems from their pivotal role in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. This reaction is essential in the synthesis of complex organic molecules, including drug candidates and functional materials. Researchers are particularly drawn to this compound due to its stability and efficiency in aqueous conditions, addressing a common challenge in green chemistry and sustainable synthesis.

In recent years, the demand for heterocyclic boronic acids has surged, driven by their applications in drug discovery and bioconjugation. The pyrazole moiety in (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid is a privileged scaffold in medicinal chemistry, often found in compounds with antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased exploration of its potential in designing next-generation therapeutics, particularly in the context of targeted drug delivery and precision medicine.

Another area of interest is the compound's utility in proteomics and chemical biology. The boronic acid group can form reversible covalent bonds with diols, enabling its use in the detection and quantification of sugars, glycoproteins, and other biomolecules. This property has sparked innovation in diagnostic assays and biosensors, aligning with the broader trend of integrating chemical tools into life sciences research.

From a commercial perspective, (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid is available through specialized chemical suppliers, often with high purity grades tailored for research and industrial applications. Its CAS No. 1141889-24-8 ensures precise identification in regulatory and procurement processes. As the scientific community continues to explore its potential, this compound is poised to play a critical role in advancing materials science, catalysis, and pharmaceutical development.

In summary, (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid represents a cutting-edge intersection of chemistry and biotechnology. Its multifaceted applications, from organic synthesis to biomedical research, underscore its importance in modern science. As researchers uncover new methodologies and applications, this compound is likely to remain a focal point in innovation, driving progress across multiple disciplines.